Cas no 1502095-69-3 (2-2-fluoro-3-(trifluoromethyl)phenyl-2-methylpropanal)

• Product Name: 2-2-fluoro-3-(trifluoromethyl)phenyl-2-methylpropanal
• CAS No: 1502095-69-3
• MF: C₁₁H₁₀F₄O
• MW: 234.190117359161
• CID: 6271648
• PubChem ID: 83806039
• Update Time: 2025-07-19

2-2-fluoro-3-(trifluoromethyl)phenyl-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-2-fluoro-3-(trifluoromethyl)phenyl-2-methylpropanal
• 1502095-69-3
• 2-[2-fluoro-3-(trifluoromethyl)phenyl]-2-methylpropanal
• EN300-1973148

• Inchi： 1S/C11H10F4O/c1-10(2,6-16)7-4-3-5-8(9(7)12)11(13,14)15/h3-6H,1-2H3
• InChI Key： ZHFPMQYWBJJOFV-UHFFFAOYSA-N
• SMILES： FC1C(C(F)(F)F)=CC=CC=1C(C=O)(C)C

Computed Properties

• Exact Mass: 234.06677759g/mol
• Monoisotopic Mass: 234.06677759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-2-fluoro-3-(trifluoromethyl)phenyl-2-methylpropanal

Introduction to 2-Fluoro-3-(trifluoromethyl)phenyl-2-methylpropanal (CAS No. 1502095-69-3)

2-Fluoro-3-(trifluoromethyl)phenyl-2-methylpropanal, with the CAS number 1502095-69-3, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a fluoro-substituted phenyl group and a trifluoromethyl moiety, making it a valuable candidate for various applications in drug discovery and development.

The molecular formula of 2-Fluoro-3-(trifluoromethyl)phenyl-2-methylpropanal is C₁₁H₁₁F₄O, and its molecular weight is approximately 231.19 g/mol. The presence of fluorine atoms, particularly in the trifluoromethyl group, imparts unique chemical and biological properties to this compound. Fluorine is known for its high electronegativity and small atomic radius, which can significantly influence the reactivity, stability, and bioavailability of organic molecules.

In recent years, the study of fluorinated compounds has become increasingly important due to their potential therapeutic applications. For instance, the introduction of fluorine atoms into drug molecules can enhance their metabolic stability, improve their binding affinity to target proteins, and reduce their susceptibility to enzymatic degradation. These properties make 2-Fluoro-3-(trifluoromethyl)phenyl-2-methylpropanal an attractive candidate for the development of novel pharmaceuticals.

One of the key areas where 2-Fluoro-3-(trifluoromethyl)phenyl-2-methylpropanal has shown promise is in the treatment of neurological disorders. Research has indicated that this compound can modulate specific neurotransmitter systems, such as the serotonin and dopamine pathways, which are implicated in conditions like depression, anxiety, and Parkinson's disease. Preclinical studies have demonstrated that 2-Fluoro-3-(trifluoromethyl)phenyl-2-methylpropanal exhibits potent neuroprotective effects and can improve cognitive function in animal models.

Beyond its potential therapeutic applications, 2-Fluoro-3-(trifluoromethyl)phenyl-2-methylpropanal is also a valuable intermediate in synthetic chemistry. Its versatile reactivity allows it to be used as a building block for the synthesis of more complex molecules. For example, it can be readily converted into various derivatives through reactions such as alkylation, acylation, and reduction. These derivatives may have distinct biological activities or improved pharmacological profiles compared to the parent compound.

The synthesis of 2-Fluoro-3-(trifluoromethyl)phenyl-2-methylpropanal typically involves multi-step processes that require precise control over reaction conditions. One common synthetic route involves the reaction of 2-fluoro-3-trifluoromethylbenzaldehyde with methylmagnesium bromide followed by oxidation to form the desired aldehyde. Recent advancements in catalytic methods have further optimized these synthetic pathways, making them more efficient and environmentally friendly.

In addition to its chemical synthesis, the analytical characterization of 2-Fluoro-3-(trifluoromethyl)phenyl-2-methylpropanal is crucial for ensuring its purity and identity. Techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly employed to verify the structure and purity of this compound. These analytical methods provide detailed information about the molecular structure and help identify any impurities or by-products that may be present.

The safety profile of 2-Fluoro-3-(trifluoromethyl)phenyl-2-methylpropanal is another important consideration in its development as a pharmaceutical agent. Preclinical toxicology studies have shown that this compound exhibits low toxicity at therapeutic doses and does not cause significant adverse effects in animal models. However, further research is needed to fully understand its long-term safety profile and potential side effects in humans.

In conclusion, 2-Fluoro-3-(trifluoromethyl)phenyl-2-methylpropanal (CAS No. 1502095-69-3) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and favorable biological properties make it an attractive candidate for the development of novel therapeutics targeting neurological disorders and other diseases. Ongoing research continues to explore its full potential, contributing to advancements in drug discovery and development.